Cas no 874644-48-1 (2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 874644-48-1
• MF: C₁₄H₁₁Cl₂N₃O₅
• MW: 372.160241365433
• CID: 6441785
• PubChem ID: 2485105
• Update Time: 2025-05-20

2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-({[(furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate
• EN300-26606941
• AKOS033509627
• Z16551621
• 874644-48-1
• 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C14H11Cl2N3O5/c15-9-3-4-10(16)18-12(9)13(21)24-7-11(20)19-14(22)17-6-8-2-1-5-23-8/h1-5H,6-7H2,(H2,17,19,20,22)
• InChI Key： DOLGWSQGTFXVCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC(NCC1=CC=CO1)=O)=O)Cl

Computed Properties

• Exact Mass: 371.0075758g/mol
• Monoisotopic Mass: 371.0075758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate

Compound CAS No 874644-48-1: A Comprehensive Overview

The compound with CAS No 874644-48-1, known as 2-({[(Furan-2-yl)methyl]carbamoyl}amino)-2-oxoethyl 3,6-dichloropyridine-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biological research. This compound is characterized by its unique structural features, which include a furan ring and a dichloropyridine moiety, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, researchers have demonstrated its ability to inhibit certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The presence of the furan ring in the molecule contributes to its stability and bioavailability, while the dichloropyridine group enhances its selectivity towards specific molecular targets.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the furan-containing intermediate and the subsequent coupling with the dichloropyridine derivative. This approach ensures high purity and structural integrity, which are critical for its intended applications.

In terms of pharmacological activity, this compound has shown remarkable results in preclinical studies. For example, it has been found to exhibit potent activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways involved in neurodegenerative diseases has opened new avenues for research in this area.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry. By modifying specific functional groups, researchers can explore a wide range of chemical space, leading to the discovery of novel bioactive compounds. This approach has been particularly effective in identifying leads for treating infectious diseases caused by drug-resistant pathogens.

In conclusion, CAS No 874644-48-1 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.